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Introduction
Alpha-naphthylisothiocyanate (ANIT) is a chemical agent widely used in experimental models

to induce cholestatic liver injury in rodents, particularly rats. Administration of ANIT leads to a

pathological condition that mimics human intrahepatic cholestasis, characterized by impaired

bile flow, the accumulation of bile acids in the liver, and subsequent hepatocellular damage.[1]

[2][3] This model is valuable for studying the mechanisms of cholestasis and for evaluating the

efficacy of potential therapeutic agents. ANIT-induced toxicity involves damage to biliary

epithelial cells, leading to inflammation and obstruction of bile flow.[1][2]

Data Presentation: Standard ANIT Dosages in Rats
The appropriate dosage of ANIT can vary depending on the administration route and the

desired severity and time course of liver injury. Below is a summary of commonly used dosages

in rats.
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Administr
ation
Route

Dosage
Range

Vehicle
Frequenc
y

Time to
Injury

Key
Observati
ons

Referenc
e(s)

Oral

Gavage

(p.o.)

75 - 100

mg/kg

Corn oil or

Olive oil

Single

dose

24 - 48

hours

Increased

serum ALT,

AST, ALP,

and

bilirubin.

Histological

evidence of

bile duct

proliferatio

n and

necrosis.

[1]

Intraperiton

eal (i.p.)
75 mg/kg Olive oil

Single

dose
24 hours

Significant

elevation of

serum ALT,

AST, TBIL,

DBIL, ALP,

TBA, and

GGT.[2]

[2]

Experimental Protocols
I. ANIT-Induced Cholestasis via Oral Gavage
This protocol describes the induction of cholestatic liver injury in rats using a single oral dose of

ANIT.

Materials:

Alpha-naphthylisothiocyanate (ANIT)

Corn oil or Olive oil

Gavage needles (appropriate size for rats, typically 16-18 gauge, straight or curved)
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Syringes

Animal balance

Standard laboratory equipment for animal handling and restraint

Procedure:

Animal Preparation: Acclimatize male Sprague-Dawley or Wistar rats (200-250 g) for at least

one week under standard laboratory conditions (12-hour light/dark cycle, controlled

temperature and humidity) with free access to food and water.

Fasting: Fast the rats for 12-16 hours before ANIT administration to ensure gastric emptying.

Water should be available ad libitum.

ANIT Solution Preparation: Prepare a fresh solution of ANIT in corn oil or olive oil. For a 75

mg/kg dose, dissolve 750 mg of ANIT in 10 ml of oil to achieve a concentration of 75 mg/ml.

The solution may require gentle warming and vortexing to dissolve completely.

Dosing:

Weigh each rat accurately to determine the precise volume of the ANIT solution to be

administered.

Restrain the rat firmly but gently.

Measure the distance from the rat's incisors to the last rib to estimate the length of the

esophagus and prevent stomach perforation.[4]

Gently insert the gavage needle into the esophagus and deliver the calculated volume of

the ANIT solution directly into the stomach.[5][6][7]

The typical volume administered is between 1-2 ml/kg body weight.

Post-Administration Monitoring:

Return the animals to their cages with free access to food and water.
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Monitor the animals for any signs of distress or toxicity.

Sample Collection and Analysis:

At 24 or 48 hours post-dosing, anesthetize the rats.

Collect blood via cardiac puncture for serum biochemical analysis (ALT, AST, ALP,

bilirubin, total bile acids).

Euthanize the animals and collect the liver for histopathological examination (H&E staining

for necrosis and inflammation, Sirius Red for fibrosis) and molecular analysis.

II. ANIT-Induced Cholestasis via Intraperitoneal Injection
This protocol outlines the procedure for inducing cholestatic liver injury through a single

intraperitoneal injection of ANIT.

Materials:

Alpha-naphthylisothiocyanate (ANIT)

Olive oil

Sterile syringes and needles (23-25 gauge)

Animal balance

Standard laboratory equipment for animal handling and restraint

Procedure:

Animal Preparation: Follow the same acclimatization and housing conditions as described for

the oral gavage protocol.

Fasting: Fast the rats for 12 hours prior to ANIT injection.[2]

ANIT Solution Preparation: Prepare a sterile solution of ANIT in olive oil at the desired

concentration (e.g., 75 mg/ml for a 75 mg/kg dose).
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Dosing:

Weigh each rat to calculate the required injection volume.

Restrain the rat to expose the abdomen. The animal can be held in dorsal recumbency

with the head tilted slightly downward.[8]

Identify the lower right quadrant of the abdomen to avoid the cecum and bladder.[9][10]

Insert the needle at a 30-45 degree angle into the peritoneal cavity.[9][11]

Aspirate to ensure that a blood vessel or organ has not been punctured.[8][9]

Inject the ANIT solution slowly.

Post-Administration Monitoring and Sample Collection: Follow the same procedures as

outlined in the oral gavage protocol for monitoring and sample collection at the desired time

points (typically 24 hours).

Mandatory Visualizations
Experimental Workflow for ANIT-Induced Liver Injury
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Caption: Workflow for inducing and assessing ANIT-induced liver injury in rats.

Signaling Pathways in ANIT-Induced Liver Injury
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Caption: Key signaling pathways involved in ANIT-induced cholestatic liver injury.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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